Cas no 1804876-78-5 (4-Bromo-3-methoxypyridin-2-amine)

• Product Name: 4-Bromo-3-methoxypyridin-2-amine
• CAS No: 1804876-78-5
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD23104284
• CID: 4618479
• PubChem ID: 68755138
• Update Time: 2025-10-29

4-Bromo-3-methoxypyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-methoxypyridin-2-amine
• 2-Amino-4-bromo-3-methoxypyridine
• SY285333
• 4-Bromo-3-methoxy-pyridin-2-ylamine
• 4-Bromo-3-methoxy-2-pyridinamine
• SB78145
• MFCD23104284
• EN300-717531
• 1804876-78-5
• DB-412372
• 4-bromo-3-methoxy-pyridin-2-amine
• AT34624
• SCHEMBL3711280
• 4-Bromo-3-methoxypyridin-2-amine

• MDL： MFCD23104284
• Inchi： 1S/C6H7BrN2O/c1-10-5-4(7)2-3-9-6(5)8/h2-3H,1H3,(H2,8,9)
• InChI Key： GNIQIEYMMMXCJT-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1OC)N

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

Additional information on 4-Bromo-3-methoxypyridin-2-amine

Introduction to 4-Bromo-3-methoxypyridin-2-amine (CAS No. 1804876-78-5)

4-Bromo-3-methoxypyridin-2-amine (CAS No. 1804876-78-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Bromo-3-methoxypyridin-2-amine consists of a pyridine ring substituted with a bromine atom at the 4-position and a methoxy group at the 3-position, along with an amino group at the 2-position. This arrangement imparts specific chemical and biological properties that make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of 4-Bromo-3-methoxypyridin-2-amine in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The bromine substitution at the 4-position plays a crucial role in enhancing the compound's biological activity by modulating its interaction with target proteins.

In addition to its biological activities, 4-Bromo-3-methoxypyridin-2-amine is also valued for its synthetic utility. The presence of the amino group and the methoxy substituent provides multiple functional handles for further chemical modifications. This flexibility allows researchers to tailor the compound to specific therapeutic needs, such as improving solubility, stability, or target specificity.

The synthesis of 4-Bromo-3-methoxypyridin-2-amine has been extensively studied, with various methods reported in the literature. One common approach involves the reaction of 3-methoxypyridine with bromine followed by amination. However, recent advancements have led to more efficient and environmentally friendly synthetic routes. For example, a green chemistry approach utilizing microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields.

The pharmacological properties of 4-Bromo-3-methoxypyridin-2-amine have been explored in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest potential applications in treating inflammatory diseases like arthritis and asthma.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 4-Bromo-3-methoxypyridin-2-amine. Early results are promising, with several derivatives showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the compound's potential as a lead molecule for drug development.

Beyond its therapeutic applications, 4-Bromo-3-methoxypyridin-2-amine is also being investigated for its use in diagnostic imaging. Its unique chemical properties make it suitable for labeling with radioisotopes, which can be used to visualize specific biological processes in vivo. This application has significant implications for early disease detection and personalized medicine.

In conclusion, 4-Bromo-3-methoxypyridin-2-amine (CAS No. 1804876-78-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its synthetic flexibility and biological activities, make it an important molecule for further exploration and development. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the scientific community.